Cas no 2248276-87-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(trimethylsilyl)phenyl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(trimethylsilyl)phenyl]acetate
• CAS No: 2248276-87-9
• MF: C₁₉H₁₉NO₄Si
• MW: 353.443966150284
• CID: 6012627
• PubChem ID: 165891342
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(trimethylsilyl)phenyl]acetate Chemical and Physical Properties

Names and Identifiers

• 2248276-87-9
• EN300-6518713
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(trimethylsilyl)phenyl]acetate

• Inchi： 1S/C19H19NO4Si/c1-25(2,3)14-10-8-13(9-11-14)12-17(21)24-20-18(22)15-6-4-5-7-16(15)19(20)23/h4-11H,12H2,1-3H3
• InChI Key： VFTMNSGPPIRMME-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=CC(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC=1

Computed Properties

• Exact Mass: 353.10833462g/mol
• Monoisotopic Mass: 353.10833462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(trimethylsilyl)phenyl]acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(trimethylsilyl)phenyl]acetate (CAS No: 2248276-87-9)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(trimethylsilyl)phenyl]acetate, identified by its Chemical Abstracts Service (CAS) number 2248276-87-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, characterized by its intricate molecular architecture, which includes a dioxo group and a dihydroisoindole scaffold. The presence of a 4-(trimethylsilyl)phenyl moiety further enhances its chemical complexity, making it a promising candidate for various biochemical applications.

The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(trimethylsilyl)phenyl]acetate contribute to its unique reactivity and potential biological activity. The dioxo group, also known as a ketone-like structure, is known to participate in various catalytic processes and can serve as a key interaction point in enzyme binding. Meanwhile, the dihydroisoindole core is a common motif found in many bioactive molecules, often associated with neurological and anti-inflammatory properties. The incorporation of the 4-(trimethylsilyl)phenyl group introduces stability through silicon-silicon bonds while also allowing for selective functionalization, making this compound highly versatile in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(trimethylsilyl)phenyl]acetate. Researchers have been investigating its role in modulating various biological pathways, particularly those relevant to cancer therapy and neurodegenerative diseases. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are critical targets in oncology. Additionally, its ability to cross the blood-brain barrier has raised eyebrows among neuroscientists exploring novel treatments for conditions such as Alzheimer's and Parkinson's disease.

The synthetic route to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(trimethylsilyl)phenyl]acetate is equally fascinating. The synthesis typically involves multi-step organic transformations starting from readily available precursors. Key steps include cyclization reactions to form the dihydroisoindole ring system followed by oxidation to introduce the dioxo functionality. The final step often involves the introduction of the 4-(trimethylsilyl)phenyl group via palladium-catalyzed cross-coupling reactions. This synthetic strategy not only highlights the ingenuity of modern organic chemistry but also underscores the importance of protecting groups in ensuring high yields and purity.

One of the most compelling aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(trimethylsilyl)phenyl]acetate is its potential as a scaffold for drug discovery. By modifying various substituents on its core structure, chemists can fine-tune its biological activity to target specific diseases more effectively. For instance, replacing the 4-(trimethylsilyl)phenyl group with other aryl or heteroaryl moieties could alter its binding affinity to different proteins or enzymes. Such modifications are essential in developing lead compounds that can undergo further optimization through structure-based drug design approaches.

The role of computational chemistry in studying compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(trimethylsilyl)phenyl]acetate cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at an atomic level. By simulating these interactions computationally, scientists can identify potential binding sites and optimize drug-like properties such as solubility and metabolic stability. This approach not only accelerates the drug discovery process but also reduces the need for extensive experimental trials.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yly 2-[4-(trimethylsilyl)phenyl]acetate (CAS No: 2248276–87–9) represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activities. Its unique combination of functional groups makes it an attractive candidate for further research into therapeutic applications across multiple disease areas. As our understanding of molecular interactions continues to evolve,this compound stands at the forefront of innovation, offering new possibilities for treating some of humanity's most challenging health issues.